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Compound of Interest

Compound Name: N-nitroso-atomoxetine

Cat. No.: B15815323

Get Quote

In the landscape of pharmaceutical development and manufacturing, the control of impurities is

not merely a regulatory hurdle but a fundamental pillar of patient safety. The emergence of N-

nitrosamine drug substance-related impurities (NDSRIs) has presented a significant challenge,

demanding a deeper, more mechanistic understanding of their formation and behavior. N-
Nitroso-atomoxetine, an NDSRI associated with the widely prescribed ADHD medication

atomoxetine, exemplifies this challenge. This guide is designed for the practicing scientist—the

analytical chemist, the process chemist, the formulation scientist—to provide a comprehensive,

technically grounded resource on the chemical properties of this specific impurity. Our objective

is to move beyond simple data reporting and delve into the causality behind its formation, the

logic of its analytical detection, and the rationale for its control.

Core Chemical Identity and Physicochemical
Properties
N-Nitroso-atomoxetine is the N-nitrosated derivative of atomoxetine, where a nitroso (-N=O)

group replaces the hydrogen on the secondary amine nitrogen. This seemingly minor structural

modification drastically alters the molecule's toxicological profile, placing it in the "cohort of

concern" due to its classification as a potential genotoxic and probable human carcinogen.[1][2]

A precise understanding of its basic properties is the foundation for all further investigation.
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Table 1: Physicochemical and Identification Properties of N-Nitroso-Atomoxetine

Property Value / Description Source(s)

Chemical Name
(R)-N-methyl-N-(3-phenyl-3-(o-

tolyloxy)propyl)nitrous amide
[1][3][4]

Synonyms
Atomoxetine Impurity 39,

NDSRI-Atomoxetine
[3]

CAS Number 3028194-77-3 [1][5]

Molecular Formula C₁₇H₂₀N₂O₂ [3][5][6]

Molecular Weight 284.35 g/mol [3][5]

Appearance Pale Yellow Solid [7]

Solubility

Soluble in organic solvents

such as Methanol, Acetonitrile,

and DMSO.

[7]

The Genesis of an Impurity: Mechanism of
Formation
The formation of N-nitroso-atomoxetine is a classic acid-catalyzed nitrosation of a secondary

amine. Its presence in a drug product is not typically due to intentional addition but rather the

result of an unintended reaction between the atomoxetine molecule and a nitrosating agent.

Causality of Formation: The reaction requires two key components: the secondary amine of

atomoxetine and a nitrosating agent. The most common nitrosating agent in a pharmaceutical

context is nitrous acid (HNO₂), which is highly unstable and forms in situ from residual nitrites

(often present as trace impurities in excipients or water) under acidic conditions.[2][8] The

manufacturing process or the drug product formulation itself can provide the necessary acidic

environment.

The Reaction Pathway:
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Activation of Nitrite: In an acidic medium (H⁺), a nitrite ion (NO₂⁻) is protonated to form

nitrous acid (HNO₂).

Formation of the Electrophile: Two molecules of nitrous acid can equilibrate to form

dinitrogen trioxide (N₂O₃), or, under stronger acidic conditions, nitrous acid can be

protonated and lose water to form the highly electrophilic nitrosonium ion (NO⁺).

Nucleophilic Attack: The lone pair of electrons on the secondary nitrogen of atomoxetine acts

as a nucleophile, attacking the electrophilic nitrosating agent (N₂O₃ or NO⁺).

Formation of N-Nitroso-Atomoxetine: Following the attack, a proton is lost, resulting in the

formation of the stable N-nitrosamine.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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